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Compound of Interest

2-(2-Chloroethoxy)-2-methyl-
Compound Name:
propane

cat. No.: B3187765

An In-depth Technical Guide to the Physical and Chemical Stability of 2-(2-Chloroethoxy)-2-
methyl-propane

Introduction

2-(2-Chloroethoxy)-2-methyl-propane, also known as tert-butyl 2-chloroethyl ether, is a
chemical intermediate used in various organic syntheses.[1] Its utility in multi-step reactions
necessitates a thorough understanding of its physical and chemical stability. This guide
provides a comprehensive overview of the stability profile of 2-(2-Chloroethoxy)-2-methyl-
propane, including its physical properties, potential degradation pathways, and recommended
analytical methods for stability assessment. The information presented herein is intended for
researchers, scientists, and professionals in the field of drug development and chemical
manufacturing.

Physical and Chemical Properties

The fundamental physical and chemical properties of 2-(2-Chloroethoxy)-2-methyl-propane
are crucial for its handling, storage, and application. A summary of its computed properties is
presented in Table 1.

Table 1: Computed Physical and Chemical Properties of 2-(2-Chloroethoxy)-2-methyl-
propane
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Property Value Source
Molecular Formula C6H13CIO [1]
Molecular Weight 136.62 g/mol [1]
IUPAC Name 2-(2-chloroethoxy)-2- o
methylpropane

Canonical SMILES Cc(c)(cyocccl [1]
XLogP3 1.7 [1]
Hydrogen Bond Donor Count 0 [1]
Hydrogen Bond Acceptor

C);untg p ! ]
Rotatable Bond Count 3 [1]
Exact Mass 136.0654927 Da [1]
Monoisotopic Mass 136.0654927 Da [1]
Topological Polar Surface Area 9.2 A2 [1]
Heavy Atom Count 8 [1]

Note: These properties are computationally derived and may vary from experimentally
determined values.

Chemical Stability and Potential Degradation
Pathways

The chemical stability of 2-(2-Chloroethoxy)-2-methyl-propane is primarily influenced by its
susceptibility to hydrolysis, a reaction common for related compounds like 2-chloro-2-
methylpropane (tert-butyl chloride).[2][3][4]

Hydrolysis

The presence of a tert-butyl ether group and a primary alkyl chloride suggests that hydrolysis is
a significant degradation pathway. The hydrolysis of the closely related 2-chloro-2-
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methylpropane proceeds readily, and the reaction can be monitored by a change in pH.[2][4] It
is anticipated that 2-(2-Chloroethoxy)-2-methyl-propane will undergo hydrolysis under
agueous conditions, particularly at non-neutral pH and elevated temperatures.

The hydrolysis can likely proceed via two main routes:

o Cleavage of the tert-butyl ether linkage: This is expected to be favorable under acidic
conditions, leading to the formation of tert-butanol and 2-chloroethanol.

o Hydrolysis of the chloroethyl group: This would result in the formation of 2-(2-
hydroxyethoxy)-2-methyl-propane and hydrochloric acid.

The hydrolysis of 2-chloro-2-methylpropane is known to follow an SN1 mechanism.[3] Given
the structural similarity, the cleavage of the C-O bond of the tert-butyl group in 2-(2-
Chloroethoxy)-2-methyl-propane is also likely to proceed through a stable tertiary
carbocation intermediate.
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Proposed Hydrolysis Degradation Pathway
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Experimental Workflow for Stability Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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